Cas no 941911-93-9 (3-({3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine
• CAS No: 941911-93-9
• MF: C₁₇H₁₄N₆OS
• MW: 350.397660732269
• CID: 6569470
• Update Time: 2025-07-14

3-({3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine
• 3-(3-methoxyphenyl)-7-((pyridin-3-ylmethyl)thio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 3-(3-methoxyphenyl)-7-[(3-pyridinylmethyl)thio]-

• Inchi： 1S/C17H14N6OS/c1-24-14-6-2-5-13(8-14)23-16-15(21-22-23)17(20-11-19-16)25-10-12-4-3-7-18-9-12/h2-9,11H,10H2,1H3
• InChI Key： PHSOHLFVAVYLIG-UHFFFAOYSA-N
• SMILES： C1=NC(SCC2=CC=CN=C2)=C2N=NN(C3=CC=CC(OC)=C3)C2=N1

Additional information on 3-({3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine

Recent Advances in the Study of 3-({3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine (CAS: 941911-93-9)

The compound 3-({3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine (CAS: 941911-93-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase enzymes, which are critical targets in the treatment of various cancers and inflammatory diseases. The structural analysis reveals that the triazolopyrimidine core, coupled with the methoxyphenyl and pyridinylmethylthio moieties, contributes to its high binding affinity and selectivity. Computational docking studies further support these findings, demonstrating favorable interactions with the ATP-binding sites of target kinases.

In vitro and in vivo experiments have shown promising results, with the compound exhibiting significant anti-proliferative effects against several cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest, likely through the modulation of key signaling pathways such as PI3K/AKT and MAPK. Additionally, preliminary toxicity assessments indicate a favorable safety profile, making it a viable candidate for further preclinical development.

Beyond its anticancer potential, recent research has explored the compound's applicability in treating inflammatory and autoimmune disorders. Its ability to modulate immune responses by targeting specific cytokine production has been demonstrated in murine models, suggesting a broader therapeutic utility. These findings underscore the compound's versatility and warrant further investigation into its pharmacodynamic and pharmacokinetic properties.

In conclusion, 3-({3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine represents a promising scaffold for the development of novel therapeutics. Future research should focus on optimizing its chemical structure to enhance efficacy and reduce potential off-target effects, as well as conducting comprehensive clinical trials to validate its therapeutic potential in humans.